(5-bromo-1-methyl-1H-indol-2-yl)methanol

• Molecular Formula: C10H10BrNO
• Molecular Weight: 240.10 g/mol
• IUPAC Name: (5-bromo-1-methylindol-2-yl)methanol
• InChI: InChI=1S/C10H10BrNO/c1-12-9(6-13)5-7-4-8(11)2-3-10(7)12/h2-5,13H,6H2,1H3
• InChI Key: DUOWCKQVIGZSJH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C=C1CO

Description

(5-Bromo-1-methyl-1H-indol-2-yl)methanol (CAS 1186429-73-1) is a high-purity brominated indole derivative supplied with a guaranteed purity of 95% . This compound serves as a versatile and valuable synthetic intermediate in organic and medicinal chemistry research. The indole scaffold is a privileged structure in drug discovery, known for its presence in a wide range of bioactive molecules . Researchers utilize this bromo-indole methanol as a key building block for the synthesis of more complex target molecules, particularly through further functionalization of its hydroxymethyl group or participation of the bromo substituent in metal-catalyzed cross-coupling reactions. Indole-based compounds are frequently explored for their diverse biological activities, including antimicrobial properties . This product is intended for research and development purposes only. It is not intended for diagnostic or therapeutic uses. Ensure all handling is conducted by qualified professionals in a laboratory setting. For comprehensive details, including pricing for 0.5g, 1g, and 5g quantities, please refer to the product page .

Scientific Research Applications

Medicinal Chemistry

(5-bromo-1-methyl-1H-indol-2-yl)methanol has shown potential in the development of new pharmaceuticals. Its structure is conducive to modifications that enhance biological activity against various diseases.

Key Applications :

• Antimicrobial Properties : Research indicates that this compound exhibits significant antibacterial activity against Gram-positive and Gram-negative bacteria. For instance, it has shown effective inhibition against Staphylococcus aureus and Escherichia coli at low concentrations .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	75 µg/mL

• Anticancer Activity : Studies have demonstrated that (5-bromo-1-methyl-1H-indol-2-yl)methanol can inhibit the growth of cancer cell lines such as MCF-7 (breast cancer) with an IC50 value of approximately 30 µM .

Cell Line	IC50 (µM)
MCF-7	30
HeLa	25

The compound's interactions with biological macromolecules have been a focus of research, particularly regarding its binding affinity to enzymes and receptors involved in disease processes. Understanding these interactions is crucial for developing targeted therapies.

Case Study on Antiviral Efficacy :
A study evaluated the antiviral activity of modified indole derivatives against Tobacco Mosaic Virus (TMV), highlighting that specific structural modifications can enhance antiviral efficacy significantly compared to conventional agents like ribavirin.

Synthetic Chemistry

In synthetic chemistry, (5-bromo-1-methyl-1H-indol-2-yl)methanol serves as a versatile building block for creating more complex indole derivatives. Its reactivity allows it to participate in various organic reactions, including condensation reactions and coupling reactions.

Comparison with Similar Compounds

Key Observations:

Substituent Position and Reactivity : Bromine at the 5-position (vs. 6-position in ) directs electrophilic substitution to the 4-position. The 1-methyl group in the target compound limits N-H reactivity, unlike unmethylated analogs .

Synthetic Flexibility: Methanol-containing derivatives are often synthesized via reduction of carboxylate esters (e.g., LiAlH4 in THF), as seen in . In contrast, ketone or halogenated analogs require alternative strategies like Friedel-Crafts reactions .

Steric and Electronic Effects : The 1-methyl group in the target compound reduces rotational freedom and may hinder interactions in biological targets compared to unmethylated analogs .

Physicochemical Properties

While exact data (e.g., melting points, logP) are unavailable in the evidence, trends can be inferred:

• Solubility: Methanol and ethanol derivatives (e.g., ) exhibit higher aqueous solubility than halogenated or phenyl-substituted analogs (e.g., ) due to hydrogen-bonding capacity.
• Lipophilicity : Bromine and phenyl groups increase logP values, enhancing membrane permeability but reducing water solubility.
• Stability : Methyl and bromine substituents may enhance thermal stability compared to unsubstituted indoles.

Computational and Experimental Similarity

highlights that structural similarity metrics (e.g., Tanimoto coefficients) rely on substituent positions and functional groups. For example, 2-(5-Bromo-1H-indol-3-yl)ethanol (Similarity: 0.86 to the target compound ) shares bromine and hydroxyl groups but differs in substituent placement, leading to distinct pharmacophoric profiles.

Q & A

Q. How do steric and electronic effects influence the pharmacological profile of (5-bromo-1-methyl-1H-indol-2-yl)methanol derivatives?

• Methodological Answer : Bromine’s electronegativity enhances binding to hydrophobic enzyme pockets (e.g., cholinesterases). Methyl groups at N1 reduce metabolic degradation, while hydroxyl groups at C2 enable hydrogen bonding. Structure-activity relationship (SAR) studies, as in , systematically modify these groups to optimize potency and selectivity .